12-(4-propoxyphenyl)-8,9,10,12-tetrahydrobenzo[b][4,7]phenanthrolin-11(7H)-one

• Molecular Formula: C25H24N2O2
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 12-(4-propoxyphenyl)-8,9,10,12-tetrahydro-7H-benzo[b][4,7]phenanthrolin-11-one
• InChI: InChI=1S/C25H24N2O2/c1-2-15-29-17-10-8-16(9-11-17)23-24-18-5-4-14-26-19(18)12-13-21(24)27-20-6-3-7-22(28)25(20)23/h4-5,8-14,23,27H,2-3,6-7,15H2,1H3
• InChI Key: MESQCURKPISADT-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC4=C2C5=C(C=C4)N=CC=C5

Description

5-(4-Propoxyphenyl)-5,6,7,8,9,10-Hexahydro-1,10-Diazatetra-phen-6-one is a complex organic compound with a unique structure that includes a propoxyphenyl group and a hexahydro-1,10-diazatetra-phen-6-one core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Propoxyphenyl)-5,6,7,8,9,10-Hexahydro-1,10-Diazatetra-phen-6-one typically involves multi-step organic reactions. One common method is the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . This reaction is known for its mild conditions and high efficiency in forming carbon-carbon bonds.

Industrial Production Methods

Industrial production of this compound may involve large-scale application of the Suzuki-Miyaura coupling reaction, utilizing optimized conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

5-(4-Propoxyphenyl)-5,6,7,8,9,10-Hexahydro-1,10-Diazatetra-phen-6-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Substitution: Halogens (e.g., bromine) in the presence of a catalyst like iron(III) bromide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

5-(4-Propoxyphenyl)-5,6,7,8,9,10-Hexahydro-1,10-Diazatetra-phen-6-one has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including its role as a pharmacological agent.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(4-Propoxyphenyl)-5,6,7,8,9,10-Hexahydro-1,10-Diazatetra-phen-6-one involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor of certain enzymes or receptors, modulating biological processes at the molecular level . The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-Propoxyphenyl: A related compound with a similar propoxyphenyl group.

N-(4-Chlorobenzyl)-3-(4-Propoxyphenyl)acrylamide: Another compound with a propoxyphenyl group, but with different functional groups and properties.

Uniqueness

5-(4-Propoxyphenyl)-5,6,7,8,9,10-Hexahydro-1,10-Diazatetra-phen-6-one is unique due to its specific structure, which imparts distinct chemical and biological properties